molecular formula C6H4F5NO2S B1305690 3-Nitrophenylsulfur Pentafluoride CAS No. 2613-26-5

3-Nitrophenylsulfur Pentafluoride

Cat. No. B1305690
CAS RN: 2613-26-5
M. Wt: 249.16 g/mol
InChI Key: FSTNQYCPXJMFMT-UHFFFAOYSA-N
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Description

3-Nitrophenylsulfur Pentafluoride is a chemical compound with the molecular formula C6H4F5NO2S . It is used as a convenient alternative to current fluorinating agents in the synthesis of specialty chemicals and intermediates, such as pharmaceuticals, agrochemicals, and electronics chemicals .


Synthesis Analysis

The synthesis of 3-Nitrophenylsulfur Pentafluoride involves several steps. The reaction conditions include the use of nitronium tetrafluoborate and trifluorormethanesulfonic acid in dichloromethane at 20 degrees Celsius for 24 hours .


Molecular Structure Analysis

The molecular structure of 3-Nitrophenylsulfur Pentafluoride is represented by the linear formula O2NC6H4SF5 . The molecular weight of the compound is 249.16 .


Physical And Chemical Properties Analysis

3-Nitrophenylsulfur Pentafluoride is a liquid with a refractive index of 1.477 . It has a boiling point of 106 °C/2 mmHg and a density of 1.662 g/mL at 25 °C .

Scientific Research Applications

Synthesis of Specialty Chemicals

3-NPSF serves as a versatile fluorinating agent in the synthesis of specialty chemicals. Its high reactivity allows for the introduction of fluorine atoms into complex molecules, which is particularly valuable in the development of advanced materials with unique properties such as increased resistance to solvents and thermal stability .

Pharmaceutical Intermediates

In pharmaceutical research, 3-NPSF is utilized to synthesize intermediates that require the incorporation of fluorine. Fluorine atoms can significantly alter the biological activity of pharmaceuticals, leading to the development of new drugs with improved efficacy and reduced side effects .

Agrochemical Production

The compound’s fluorinating capabilities are also applied in the production of agrochemicals. By modifying the chemical structure of pesticides and herbicides, 3-NPSF helps enhance their potency and selectivity, contributing to more efficient crop protection strategies .

Electronics Industry

3-NPSF is used in the electronics industry for the synthesis of fluorinated compounds that are key components in liquid crystals and other electronic materials. These fluorinated derivatives exhibit desirable electrical properties, such as high dielectric constants and thermal stability .

Material Science Research

Researchers in material science employ 3-NPSF to create fluoropolymer coatings and other fluorinated materials that offer exceptional resistance to extreme temperatures and corrosive chemicals, making them suitable for harsh industrial environments .

Analytical Chemistry

In analytical chemistry, 3-NPSF is used as a derivatization agent to enhance the detection of certain compounds via spectroscopic methods. The introduction of a fluorine moiety can improve the sensitivity and selectivity of analytical techniques like NMR and mass spectrometry .

Environmental Studies

3-NPSF plays a role in environmental studies where it is used to trace the presence and transformation of pollutants. The fluorine atoms act as markers, allowing scientists to track the environmental fate of various substances .

Chemical Synthesis Research

Finally, 3-NPSF is a key reagent in chemical synthesis research, where it is used to explore new synthetic pathways and reactions. Its ability to introduce fluorine into a wide range of substrates opens up possibilities for discovering novel reaction mechanisms and creating new molecular structures .

Safety and Hazards

3-Nitrophenylsulfur Pentafluoride is toxic if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation . It is recommended to wear personal protective equipment, avoid contact with skin, eyes, and clothing, and use only under a chemical fume hood .

properties

IUPAC Name

pentafluoro-(3-nitrophenyl)-λ6-sulfane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H4F5NO2S/c7-15(8,9,10,11)6-3-1-2-5(4-6)12(13)14/h1-4H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FSTNQYCPXJMFMT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)S(F)(F)(F)(F)F)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H4F5NO2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30379675
Record name 3-Nitrophenylsulfur Pentafluoride
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

249.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

2613-26-5
Record name (OC-6-21)-Pentafluoro(3-nitrophenyl)sulfur
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=2613-26-5
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3-Nitrophenylsulfur Pentafluoride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30379675
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-nitro-3-(pentafluorosulfanyl)benzene
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Record name 3-Nitrophenylsulfur pentafluoride
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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